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Compound Name: 8-Bromo-ATP

Cat. No.: B1230597 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
8-Bromoadenosine 5'-triphosphate (8-Bromo-ATP) is a halogenated analog of adenosine 5'-

triphosphate (ATP) that serves as a valuable tool in biochemical and pharmacological research.

It is recognized as a potent agonist for various purinergic receptors, particularly P2X and P2Y

subtypes, making it instrumental in studying signal transduction pathways mediated by these

receptors.[1][2][3][4][5] Its resistance to hydrolysis by some ATPases compared to ATP allows

for more stable and prolonged receptor activation in experimental settings. Additionally, 8-
Bromo-ATP has been utilized in studies of enzyme kinetics and has demonstrated cytotoxic

effects on certain cancer cell lines, such as multiple myeloma.[1][2][3][6][7]

This document provides detailed protocols for the preparation, handling, and storage of 8-
Bromo-ATP stock solutions to ensure their stability and efficacy for various research

applications.

Chemical and Physical Properties
A summary of the key properties of 8-Bromo-ATP is presented in Table 1. Researchers should

always refer to the certificate of analysis provided by the supplier for batch-specific information.
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Property Value References

Molecular Formula C₁₀H₁₅BrN₅O₁₃P₃ (free acid) [6][8]

Molecular Weight ~586.08 g/mol (free acid) [1][7][8]

~586.1 g/mol (sodium salt

hydrate)
[2]

~674.00 g/mol (tetrasodium

salt)
[9]

Appearance White to off-white solid [8]

Solubility Soluble in water [2]

UV Absorbance (λmax) 264 nm in Tris-HCl, pH 7.5 [2][8]

Molar Extinction Coefficient (ε) 17,000 L·mol⁻¹·cm⁻¹ at 264 nm [8]

Purity ≥95% (HPLC) [2][8]

Experimental Protocols
Preparation of a 10 mM 8-Bromo-ATP Stock Solution
This protocol describes the preparation of a 10 mM stock solution of 8-Bromo-ATP. The final

concentration may be adjusted based on specific experimental needs.

Materials:

8-Bromo-ATP (solid form, e.g., sodium salt)

Nuclease-free water

1 M NaOH solution

pH meter

Sterile microcentrifuge tubes

Vortex mixer
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Calibrated pipettes

Procedure:

Determine the Mass of 8-Bromo-ATP:

Refer to the manufacturer's certificate of analysis for the exact molecular weight of the

specific lot of 8-Bromo-ATP being used.

Calculate the mass of 8-Bromo-ATP required to prepare the desired volume and

concentration of the stock solution. For example, to prepare 1 mL of a 10 mM solution

using 8-Bromo-ATP with a molecular weight of 586.08 g/mol : Mass (g) = Concentration

(mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (mg) = 10 mmol/L x 0.001 L x

586.08 g/mol x 1000 mg/g = 5.86 mg

Dissolution:

Carefully weigh the calculated amount of 8-Bromo-ATP powder and place it in a sterile

microcentrifuge tube.

Add a volume of nuclease-free water that is approximately 80% of the final desired volume

(e.g., 800 µL for a final volume of 1 mL).

Vortex the tube until the powder is completely dissolved. 8-Bromo-ATP should readily

dissolve in water.[2]

pH Adjustment:

Aqueous solutions of ATP and its analogs are typically acidic.[10][11] It is crucial to adjust

the pH to a neutral range (7.0-7.5) to ensure the stability of the triphosphate chain.[11][12]

Place a calibrated pH probe into the solution.

Slowly add small increments of 1 M NaOH while monitoring the pH. Mix the solution gently

after each addition.

Caution: Avoid increasing the pH above 7.5, as basic conditions can promote hydrolysis of

the triphosphate group.[12]
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Final Volume Adjustment:

Once the desired pH is reached, add nuclease-free water to bring the solution to the final

volume (e.g., 1 mL).

Mix the solution thoroughly by vortexing.

Concentration Verification (Optional but Recommended):

The precise concentration of the stock solution can be verified by UV-Vis

spectrophotometry.

Prepare a dilution of the stock solution in a suitable buffer (e.g., Tris-HCl, pH 7.5).

Measure the absorbance at 264 nm.

Calculate the concentration using the Beer-Lambert law (A = εcl), with ε = 17,000

L·mol⁻¹·cm⁻¹.[8]

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge tubes.[13][14]

Label the tubes clearly with the compound name, concentration, and date of preparation.

Store the aliquots at -20°C or -80°C.

Storage and Stability
Proper storage is critical for maintaining the integrity of 8-Bromo-ATP solutions. The

recommended storage conditions are summarized in Table 2.
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Form
Storage
Temperature

Duration Notes References

Solid (Powder) -20°C ≥ 4 years

Store in a

desiccated

environment.

Short-term

exposure (up to

1 week) to

ambient

temperature is

generally

acceptable.

[2][3][8]

Aqueous Stock

Solution
-20°C or -80°C ≥ 1 year

Must be

aliquoted to

avoid repeated

freeze-thaw

cycles. Ensure

the pH is neutral

(7.0-7.5).

[10][11][13][14]

Diluted Working

Solution
4°C < 1 week

For short-term

use. Prepare

fresh from frozen

stock when

possible.

[10][11]

Visualizations
Signaling Pathway Involving 8-Bromo-ATP
8-Bromo-ATP acts as an agonist at P2X and P2Y purinergic receptors. The diagram below

illustrates a simplified, generic signaling cascade initiated by the binding of 8-Bromo-ATP to a

P2X receptor, a ligand-gated ion channel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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